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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 2,3-diethylaniline and its various
isomers. Understanding the unique spectral characteristics of these closely related compounds
is crucial for their accurate identification, differentiation, and utilization in research and
development, particularly in the synthesis of pharmaceuticals and other fine chemicals. This
document summarizes key spectroscopic data from Nuclear Magnetic Resonance (NMR),
Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), supported by detailed
experimental protocols.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for 2,3-
diethylaniline and its isomers. It is important to note that a complete experimental dataset for
all isomers is not readily available in the public domain. Therefore, where experimental data is
absent, information for the closely related dimethylaniline isomers is provided for comparative
purposes and is clearly marked.

Table 1: *H NMR Spectroscopic Data
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Compound

Solvent

Chemical Shifts (6, ppm)
and Multiplicity

2,6-Diethylaniline

CDClIs

~6.9-7.1 (m, 3H, Ar-H), 3.6 (br
s, 2H, NH2), 2.6 (q, 4H, CH2),
1.2 (t, 6H, CHs)

N,N-Diethylaniline

CDCls

7.29-7.20 (m, 2H), 6.70 (m,
3H), 3.35 (q, J=7.1 Hz, 4H),
1.18 (t, J=7.1 Hz, 6H)[1][2]

2,3-Dimethylaniline

CDClIs

6.95 (t, 1H), 6.69 (d, 1H), 6.62
(d, 1H), 3.65 (s, 2H), 2.25 (s,
3H), 2.10 (s, 3H)[3]

2,4-Dimethylaniline

CDCls

6.85 (s, 1H), 6.80 (d, 1H), 6.55
(d, 1H), 3.55 (s, 2H), 2.20 (s,
3H), 2.15 (s, 3H)[4]

3,5-Dimethylaniline

CDClIs

6.50 (s, 1H), 6.45 (s, 2H), 3.50
(s, 2H), 2.20 (s, 6H)[5]

Table 2: 13C NMR Spectroscopic Data

Compound Solvent Chemical Shifts (6, ppm)
143.1, 128.4, 126.2, 121.5,
2,6-Diethylaniline CDClIs
24.5, 13.0[6]
_ - 147.7,129.2, 115.5, 112.0,
N,N-Diethylaniline CDCls
44.2, 12.6[2]
_ - - 145.9, 136.2, 130.4, 122.1,
2,5-Dimethylaniline Not Specified
118.9, 115.5, 21.2, 17.0[7]
144.1, 137.1, 130.2, 127.3,
3,4-Dimethylaniline CDCls
117.2,113.2, 20.0, 18.6[8]
_ - - 146.5, 138.8, 123.5, 116.5,
3,5-Dimethylaniline Not Specified

21.4[9]
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Table 3: IR Spectroscopic Data (Key Peaks)

Compound

Sample Phase

Wavenumber
(cm™)

Assignment

3480, 3390, 2965,

N-H stretch, C-H
stretch, N-H bend,

2,6-Diethylaniline Liquid Film
1620, 1460, 740 C=C stretch, C-H
bend[10]
Ar-H stretch, C-H
) - 3050, 2970, 1600, stretch, C=C stretch,
N,N-Diethylaniline Neat
1505, 1355, 745, 695 C-N stretch, C-H
bend[11]
N-H stretch, C-H
) N N 3430, 3350, 2920, stretch, N-H bend,
3,4-Dimethylaniline Not Specified
1620, 1510, 810 C=C stretch, C-H
bend[12]
N-H stretch, C-H
) - N 3420, 3340, 2920, stretch, N-H bend,
2,4-Dimethylaniline Not Specified
1625, 1515, 815 C=C stretch, C-H
bend[13]
Ar-H stretch, C-H
] N o No N-H peaks, 3050,
N,N-Dimethylaniline Liquid stretch, C=C
2900, 1600, 1510
stretch[14]

Table 4: UV-Vis Spectroscopic Data

Molar Absorptivity

Compound Solvent Amax (nm) (©)

€
N,N-Diethylaniline Isooctane 259, 303 16600, 2400[2]
3,4-Dimethylaniline Alcohol 240, 290 9330, 1860[15]
3,5-Dimethylaniline Gas Phase ~245, ~290 Not specified[16]
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Table 5: Mass Spectrometry Data

Compound lonization Method Key Fragment lons (m/z)

[M+H]* = 150.1277, 134, 118,

2,6-Diethylaniline ESI

105, 91, 77[10][17]
N,N-Diethylaniline Not specified M+ =149, 134, 105, 77
3,4-Dimethylaniline Not specified M+ =121, 106, 91, 77

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques cited in this
guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of the aniline isomer in 0.5-0.7 mL of
a deuterated solvent (e.g., CDCls, DMSO-de) in a standard 5 mm NMR tube.

 Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a
frequency of 300 MHz or higher for *H NMR and 75 MHz or higher for 3C NMR.

e 'H NMR Acquisition:
o Tune and shim the spectrometer to optimize the magnetic field homogeneity.
o Acquire the spectrum using a standard pulse sequence (e.g., a single 90° pulse).

o Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12
ppm).

o Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

o Process the data by applying a Fourier transform, phase correction, and baseline
correction.

o Integrate the signals to determine the relative number of protons.
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e 13C NMR Acquisition:

o

Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum
to single lines for each unique carbon.

o Set the spectral width to cover the expected range of carbon chemical shifts (typically O-
200 ppm).

o Alarger number of scans is typically required compared to *H NMR due to the lower
natural abundance of 13C.

o Process the data similarly to the *H NMR spectrum.

Infrared (IR) Spectroscopy

o Sample Preparation (Neat Liquid):

o Place one or two drops of the liquid aniline isomer onto the surface of a clean, dry salt
plate (e.g., NaCl or KBr).

o Carefully place a second salt plate on top, spreading the liquid into a thin, uniform film.
e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

o Data Acquisition:

o

Record a background spectrum of the empty sample compartment.

[¢]

Place the prepared salt plates in the sample holder.

o

Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm™1).

[e]

The instrument software will automatically ratio the sample spectrum to the background
spectrum to produce the final absorbance or transmittance spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

e Sample Preparation:
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o Prepare a stock solution of the aniline isomer in a UV-transparent solvent (e.g., ethanol,
hexane, or acetonitrile) of a known concentration (e.g., 1 mg/mL).

o Perform serial dilutions to obtain a series of solutions with concentrations that will result in
an absorbance reading between 0.1 and 1.0.

 Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

o Data Acquisition:

[e]

Fill a quartz cuvette with the pure solvent to be used as a blank.

o

Fill a matching quartz cuvette with the sample solution.

[¢]

Place the blank and sample cuvettes in the respective holders in the spectrophotometer.

[e]

Scan the sample over the desired wavelength range (typically 200-400 nm for aromatic
compounds).

The instrument will record the absorbance as a function of wavelength. The wavelength of

[¢]

maximum absorbance (Amax) is a key characteristic.

Mass Spectrometry (MS)

o Sample Introduction and lonization:
o Introduce a dilute solution of the aniline isomer into the mass spectrometer.

o Commonly, Gas Chromatography (GC) is used for sample introduction and separation of
isomers prior to mass analysis.

o For GC-MS, electron ionization (El) is a standard technique. For liquid chromatography-
mass spectrometry (LC-MS), electrospray ionization (ESI) is often employed.

e Mass Analysis:

o The ionized molecules and their fragments are separated based on their mass-to-charge
ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).
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e Detection:

o An electron multiplier or other detector records the abundance of each ion at a specific
m/z.

o The resulting mass spectrum is a plot of relative ion intensity versus m/z, which provides
information about the molecular weight and fragmentation pattern of the compound.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic comparison of 2,3-
diethylaniline and its isomers.

Caption: Spectroscopic analysis workflow for diethylaniline isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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